
Isoagarotetrol CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Isoagarotetrol

Cat. No.: B2757924 Get Quote

An In-depth Technical Guide to Isoagarotetrol
This guide provides a comprehensive overview of Isoagarotetrol, a significant natural

compound, tailored for researchers, scientists, and professionals in drug development. Our

focus is on delivering technical accuracy and field-proven insights to support and inspire further

research and application.

Section 1: Core Properties of Isoagarotetrol
Isoagarotetrol is a chromone derivative that has been isolated from agarwood, the resinous

heartwood of Aquilaria trees.[1] Its unique structure and biological potential have made it a

subject of interest in natural product chemistry and pharmacology.

Chemical and Physical Data
A clear understanding of the fundamental properties of a compound is the bedrock of any

research endeavor. The key identifiers and properties of Isoagarotetrol are summarized below

for easy reference.
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Property Value Source(s)

CAS Number 104060-61-9 [1][2][3][4][5]

Molecular Formula C₁₇H₁₈O₆ [1][2][4][5]

Molecular Weight 318.32 g/mol [1][2][3][4][5][6]

Appearance White to off-white solid [1]

Purity >98% (HPLC) [3]

Initial Source
Aquilaria sinensis (Lour.)

Spreng
[1][5]

Chemical Family Phenols [2][5]

Chemical Structure
The molecular structure of Isoagarotetrol is fundamental to its chemical behavior and

biological activity. Below is a representation of its two-dimensional structure.

Caption: Simplified 2D structure of Isoagarotetrol.

Section 2: Isolation and Purification Protocol
The isolation of Isoagarotetrol from its natural source, agarwood, is a critical first step for any

research. The following protocol is a synthesis of established methodologies for the extraction

and purification of chromone derivatives from plant materials.

Extraction from Agarwood
The initial extraction aims to separate a broad spectrum of compounds from the raw plant

material.

Workflow for Extraction
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Agarwood Powder

Cold Soak with Ethanol (1:10 w/v)
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Collection

Vaporize to Dryness (Reduced Pressure, 50°C)

Solvent Removal

Crude Ethanol Extract
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Caption: Workflow for the extraction of Isoagarotetrol from agarwood.

Detailed Steps:

Preparation of Plant Material: Begin with finely powdered agarwood to maximize the surface

area for solvent extraction.
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Solvent Extraction: The powdered agarwood is subjected to cold-soaking with ethanol at a

ratio of 1:10 (weight/volume).[2] This process is repeated three times, with each soaking

period lasting 24 hours to ensure thorough extraction.[2]

Filtration and Concentration: After each soaking period, the mixture is filtered. The ethanol

extracts from the three repetitions are then combined.

Drying: The combined ethanol extract is concentrated and vaporized to dryness under

reduced pressure at a controlled temperature of 50°C.[2] This yields a crude extract

containing Isoagarotetrol and other compounds.

Chromatographic Purification
Further purification is necessary to isolate Isoagarotetrol from the crude extract. High-

Performance Liquid Chromatography (HPLC) is a standard and effective method.

Instrumentation and Conditions for UHPLC-MS/MS Analysis:

System: An Agilent 1290 HPLC system coupled with an Agilent 6470 triple-quadrupole mass

spectrometer with an Agilent Jet Stream source in ESI mode is a suitable setup.[2]

Column: A Waters ACQUITY UPLC BEH C18 column (2.1 × 100 mm, 1.7 μm) is

recommended for chromatographic separation.[2]

Column Temperature: Maintained at 30°C.[2]

Flow Rate: A flow rate of 0.3 mL/min is used.[2]

Injection Volume: 2 μL of the sample is injected for analysis.[2]

Mobile Phase: A gradient mobile phase consisting of water with 0.2% formic acid (A) and

acetonitrile (ACN) (B) is employed.[2]

Gradient Program:

0–1.0 min, 15% B

1.00–4.00 min, 15% to 40% B
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4.00–5.00 min, 40% to 70% B

5.00–5.50 min, 70% to 80% B

5.50–7.50 min, 80% B

7.50–7.51 min, 80% to 95% B

7.51–9.00 min, 95% B

9.00–9.01 min, 95% to 15% B

9.01–11.00 min, 15% B[2]

Sample Pretreatment for Analysis:

Thaw frozen plasma samples at room temperature.

To a 100 μL aliquot of the plasma sample, add 20 μL of an internal working solution.

Vortex the mixture for 30 seconds.

Add 280 μL of 1% formic acid in acetonitrile (1:100, v/v) for protein precipitation.[2]

Section 3: Biological Activity and Potential
Applications
While the primary focus of this guide is on the fundamental properties and isolation of

Isoagarotetrol, it is important to note its context within the broader field of natural product

research. As a phenolic compound isolated from a plant with a long history in traditional

medicine, Isoagarotetrol is a candidate for further investigation into its biological activities. Its

structural relative, Agarotetrol, has also been reported in Aquilaria malaccensis.[6] The class of

2-(2-phenylethyl)chromone derivatives, to which Isoagarotetrol belongs, is of significant

interest for its potential pharmacological properties.

Further research is warranted to elucidate the specific biological targets and mechanisms of

action of Isoagarotetrol, which could unveil novel therapeutic applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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